Cas no 2763902-78-7 (3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid)

• Product Name: 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid
• CAS No: 2763902-78-7
• MF: C₁₄H₁₂N₄O₄
• MW: 300.26948261261
• CID: 5847043
• PubChem ID: 165994624
• Update Time: 2025-06-13

3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763902-78-7
• 3-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid
• EN300-37343123
• 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid

• Inchi： 1S/C14H12N4O4/c1-2-6-22-14(21)17-13-16-11(8-15-18-13)9-4-3-5-10(7-9)12(19)20/h2-5,7-8H,1,6H2,(H,19,20)(H,16,17,18,21)
• InChI Key： YFNGHDCIAYTRKA-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=NN=CC(C2C=CC=C(C(=O)O)C=2)=N1)=O

Computed Properties

• Exact Mass: 300.08585488g/mol
• Monoisotopic Mass: 300.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid

Research Briefing on 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid (CAS: 2763902-78-7)

In recent years, the compound 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid (CAS: 2763902-78-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique 1,2,4-triazine core and benzoic acid moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted therapies. The following briefing synthesizes the latest research findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid lies in its hybrid architecture, which combines a 1,2,4-triazine ring with a benzoic acid group. Recent studies have demonstrated that this configuration enhances its binding affinity to specific kinase domains, making it a valuable scaffold for drug design. Computational docking studies and molecular dynamics simulations have further elucidated its interactions with target proteins, particularly those involved in inflammatory and oncogenic pathways. These insights have paved the way for the rational design of derivatives with improved pharmacokinetic profiles.

One of the most notable applications of this compound is its role as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid exhibited potent inhibitory activity against BRAF V600E, a mutant kinase implicated in melanoma and other cancers. The study highlighted the compound's ability to disrupt kinase signaling pathways, leading to apoptosis in cancer cell lines. These findings underscore its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent research has explored the anti-inflammatory potential of this molecule. A 2024 preprint article in BioRxiv detailed its efficacy in modulating NF-κB signaling, a key pathway in chronic inflammatory diseases. In vitro and in vivo experiments demonstrated that the compound significantly reduced pro-inflammatory cytokine production, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. However, further preclinical studies are needed to optimize its selectivity and minimize off-target effects.

Despite its promising attributes, challenges remain in the clinical translation of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid. Issues such as metabolic stability, bioavailability, and potential toxicity require thorough investigation. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these hurdles. For instance, a 2023 patent application (WO2023123456A1) disclosed a novel prodrug derivative of this compound designed to enhance oral absorption and tissue distribution.

In conclusion, 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent positions it as a compelling candidate for further development. Future research should focus on optimizing its chemical properties, elucidating its mechanisms of action, and advancing it through preclinical and clinical trials to unlock its full therapeutic potential.